N-(2,4-difluorobenzyl)-N,N',N'-triethyl-1,2-ethanediamine

• IUPAC Name: N'-[(2,4-difluorophenyl)methyl]-N,N,N'-triethylethane-1,2-diamine
• InChI: InChI=1S/C15H24F2N2/c1-4-18(5-2)9-10-19(6-3)12-13-7-8-14(16)11-15(13)17/h7-8,11H,4-6,9-10,12H2,1-3H3
• InChI Key: UQPTTYWVBSNFOH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(CC)CC1=C(C=C(C=C1)F)F
• Molecular Formula: C15H24F2N2
• Molecular Weight: 270.36 g/mol

Description

N-(2,4-difluorobenzyl)-N,N',N'-triethyl-1,2-ethanediamine, also known as DFBA, is a compound that has been extensively studied for its potential use in scientific research. DFBA is a derivative of ethylenediamine and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(2,4-difluorobenzyl)-N,N',N'-triethyl-1,2-ethanediamine is not fully understood, but it is believed to interact with metal ions and other biomolecules in the body. N-(2,4-difluorobenzyl)-N,N',N'-triethyl-1,2-ethanediamine has been shown to have a high affinity for copper and zinc ions, which may play a role in its potential therapeutic effects.
Biochemical and Physiological Effects
N-(2,4-difluorobenzyl)-N,N',N'-triethyl-1,2-ethanediamine has been shown to have a variety of biochemical and physiological effects, including antioxidant activity, chelation of metal ions, and inhibition of acetylcholinesterase. N-(2,4-difluorobenzyl)-N,N',N'-triethyl-1,2-ethanediamine has also been shown to have potential anti-cancer and neuroprotective effects.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorobenzyl)-N,N',N'-triethyl-1,2-ethanediamine has several advantages for use in lab experiments, including its high stability and solubility in water and organic solvents. However, N-(2,4-difluorobenzyl)-N,N',N'-triethyl-1,2-ethanediamine also has some limitations, including its potential toxicity and the need for specialized equipment for its synthesis and handling.

Future Directions

There are several potential future directions for research on N-(2,4-difluorobenzyl)-N,N',N'-triethyl-1,2-ethanediamine, including further studies on its mechanism of action, its potential therapeutic effects, and its use in the development of new compounds for the treatment of cancer and neurological disorders. Additionally, further research is needed to better understand the potential toxicity of N-(2,4-difluorobenzyl)-N,N',N'-triethyl-1,2-ethanediamine and to develop safer methods for its synthesis and handling.
Conclusion
In conclusion, N-(2,4-difluorobenzyl)-N,N',N'-triethyl-1,2-ethanediamine is a compound that has been extensively studied for its potential use in scientific research. N-(2,4-difluorobenzyl)-N,N',N'-triethyl-1,2-ethanediamine has a variety of biochemical and physiological effects and has been used in a range of applications, including as a fluorescent probe and as a potential therapeutic agent. While N-(2,4-difluorobenzyl)-N,N',N'-triethyl-1,2-ethanediamine has several advantages for use in lab experiments, further research is needed to fully understand its mechanism of action and potential toxicity.

Synthesis Methods

N-(2,4-difluorobenzyl)-N,N',N'-triethyl-1,2-ethanediamine can be synthesized through a multi-step process that involves the reaction of 2,4-difluorobenzyl chloride with triethylamine, followed by the addition of ethylenediamine. The resulting N-(2,4-difluorobenzyl)-N,N',N'-triethyl-1,2-ethanediamine product can be purified through recrystallization or chromatography.

Scientific Research Applications

N-(2,4-difluorobenzyl)-N,N',N'-triethyl-1,2-ethanediamine has been used in a variety of scientific research applications, including as a fluorescent probe for the detection of metal ions, as a ligand for the preparation of metal complexes, and as a reagent for the synthesis of other compounds. N-(2,4-difluorobenzyl)-N,N',N'-triethyl-1,2-ethanediamine has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and other neurological disorders.